molecular formula C7H11F2NO4 B8601737 5,5-Difluoro-4-[(methoxycarbonyl)amino]pentanoic acid CAS No. 81982-42-5

5,5-Difluoro-4-[(methoxycarbonyl)amino]pentanoic acid

Cat. No. B8601737
CAS RN: 81982-42-5
M. Wt: 211.16 g/mol
InChI Key: VPSSCKDSSJYCDP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04435425

Procedure details

1,1-Difluoro-2-methoxycarbonylamino-4-pentene prepared as in Step F (4.00 g, 20.7 mM), dissolved in glacial acetic acid (60 ml), is added to potassium permanganate (9.80 g, 62 mM) in water (300 ml) at 0° C. After stirring for 15 hours at room temperature, the excess of potassium permanganate is destroyed with a 10% sodium bisulfite solution and the mixture saturated with sodium chloride. Extraction with diethyl ether and evaporation of the solvent in vacuo affords 1,1-difluoro-2-methoxycarbonylamino-5-pentanoic acid as a colorless oil. Crystallization from ether/petroleum ether gives 3.200 g of pure acid.
Name
1,1-Difluoro-2-methoxycarbonylamino-4-pentene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
9.8 g
Type
reactant
Reaction Step Two
Name
Quantity
300 mL
Type
solvent
Reaction Step Two
Quantity
60 mL
Type
reactant
Reaction Step Three

Identifiers

REACTION_CXSMILES
[F:1][CH:2]([F:12])[CH:3]([NH:7][C:8]([O:10][CH3:11])=[O:9])[CH2:4]C=C.[Mn]([O-])(=O)(=O)=O.[K+].[C:19]([OH:22])(=[O:21])[CH3:20]>O>[F:1][CH:2]([F:12])[CH:3]([NH:7][C:8]([O:10][CH3:11])=[O:9])[CH2:4][CH2:20][C:19]([OH:22])=[O:21] |f:1.2|

Inputs

Step One
Name
1,1-Difluoro-2-methoxycarbonylamino-4-pentene
Quantity
0 (± 1) mol
Type
reactant
Smiles
FC(C(CC=C)NC(=O)OC)F
Step Two
Name
Quantity
9.8 g
Type
reactant
Smiles
[Mn](=O)(=O)(=O)[O-].[K+]
Name
Quantity
300 mL
Type
solvent
Smiles
O
Step Three
Name
Quantity
60 mL
Type
reactant
Smiles
C(C)(=O)O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
After stirring for 15 hours at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
the excess of potassium permanganate is destroyed with a 10% sodium bisulfite solution
EXTRACTION
Type
EXTRACTION
Details
Extraction
CUSTOM
Type
CUSTOM
Details
with diethyl ether and evaporation of the solvent in vacuo

Outcomes

Product
Details
Reaction Time
15 h
Name
Type
product
Smiles
FC(C(CCC(=O)O)NC(=O)OC)F

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.